2,3-Dimethylbenzylamine

• IUPAC Name: (2,3-dimethylphenyl)methanamine
• InChI: InChI=1S/C9H13N/c1-7-4-3-5-9(6-10)8(7)2/h3-5H,6,10H2,1-2H3
• InChI Key: UKLRWOHZBISUMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CN)C
• Molecular Formula: C9H13N
• DSSTOX Substance ID: DTXSID90384189
• Molecular Weight: 135.21 g/mol
• CAS No.: 51586-20-0

Description

2,3-Dimethylbenzylamine is a useful research compound. Its molecular formula is C9H13N and its molecular weight is 135.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Catalysis and Functionalization

2,3-Dimethylbenzylamine has been utilized significantly in the field of organic synthesis, particularly in catalysis and functional group transformations. Gui-Xin Cai et al. (2007) developed a highly regioselective olefination process for substituted N,N-dimethylbenzylamines, demonstrating its utility in the synthesis of 3-(2'-tolyl)propanoic acid derivatives under controlled acidic conditions (Cai et al., 2007). Similarly, D. Davies et al. (2006) explored electrophilic C-H activation at Cp*Ir, highlighting the role of N,N-dimethylbenzylamine in such transformations (Davies et al., 2006).

Mechanistic Studies in Metal Complexes

N,N-dimethylbenzylamine's interaction with various metal complexes is another significant application. Davies et al. (2005) conducted a computational study on the cyclometalation mechanism of dimethylbenzylamine with palladium acetate, contributing to a deeper understanding of metal-amine interactions (Davies et al., 2005). Additionally, the work of G. Heverly-Coulson & R. J. Boyd (2012) on N,N-dimethylbenzylamine-2-selenol, a glutathione peroxidase mimic, elucidates the reduction mechanisms of peroxides, showcasing its biochemical significance (Heverly-Coulson & Boyd, 2012).

Mechanism of Action

Target of Action

2,3-Dimethylbenzylamine (DMB) is an organic compound that primarily targets the formation of polyurethane foams and epoxy resins . It acts as a catalyst in these reactions, accelerating the rate at which they occur.

Mode of Action

DMB interacts with its targets through its tertiary amine functionality . This allows it to act as a catalyst, speeding up the reactions involved in the formation of polyurethane foams and epoxy resins. The exact nature of these interactions and the resulting changes are complex and depend on the specific conditions of the reaction.

Biochemical Pathways

The biochemical pathways affected by DMB are primarily those involved in the synthesis of polyurethane foams and epoxy resins . The compound acts as a catalyst in these reactions, facilitating the formation of the desired products. The downstream effects of these reactions include the production of materials with desirable properties such as high strength, durability, and resistance to various environmental factors.

Result of Action

The primary result of DMB’s action is the formation of polyurethane foams and epoxy resins . These materials have a wide range of applications, including in the construction, automotive, and electronics industries, among others. On a molecular and cellular level, the effects of DMB’s action would depend on the specific conditions of the reaction and the presence of other substances.

Action Environment

The action, efficacy, and stability of DMB can be influenced by various environmental factors. These may include the temperature and pressure of the reaction, the presence of other substances, and the specific conditions of the industrial process in which it is used

Safety and Hazards

2,3-Dimethylbenzylamine is considered hazardous. It is flammable and toxic if swallowed or inhaled. It is harmful in contact with skin and causes severe skin burns and eye damage. It is also toxic to aquatic life with long-lasting effects. Safety measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, wearing protective equipment, and using only outdoors or in a well-ventilated area.

Relevant Papers There are several papers related to this compound. One paper discusses the synthesis, spectroscopic characterization, and thermal analysis of the [Pd(dmba)(Cl)(iso)], [Pd(dmba)(NCO)(iso)], [Pd(dmba)(N3)(iso)], and [Pd(dmba)(Br)(iso)] compounds, where dmba = N,N′-dimethylbenzylamine and iso = isonicotinamide. Another paper discusses the creation of NMR databases in chiral solvents for assignments of relative and absolute stereochemistry.

Biochemical Analysis

Biochemical Properties

2,3-Dimethylbenzylamine plays a significant role in biochemical reactions, particularly as a catalyst. It interacts with various enzymes and proteins, facilitating the formation of polyurethane foams and epoxy resins. The compound undergoes directed ortho metalation with butyl lithium, leading to the formation of derivatives with the formula 2-X-C6H4CH2N(CH3)2 (E = SR, PR2, etc.) . These interactions highlight the compound’s importance in catalysis and its ability to form quaternary ammonium salts when reacting with alkyl halides .

Cellular Effects

The effects of this compound on cellular processes are multifaceted. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, cyclopalladated compounds containing this compound have shown cytotoxic activity toward murine tumor cell lines and Mycobacterium tuberculosis . These compounds did not demonstrate mutagenic potential according to Ames test results .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It undergoes directed ortho metalation with butyl lithium, forming derivatives that are useful in catalysis . The compound’s basic nature allows it to undergo quaternization with alkyl halides, resulting in the formation of quaternary ammonium salts . These interactions are crucial for its role as a catalyst in biochemical reactions.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are essential factors to consider. While specific long-term effects on cellular function have not been extensively documented, its role as a catalyst suggests that it remains active over extended periods, facilitating the formation of desired products .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Higher doses may lead to toxic or adverse effects, while lower doses are generally well-tolerated. Studies on cyclopalladated compounds containing this compound have shown cytotoxic activity toward murine tumor cell lines, indicating its potential therapeutic applications .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors. Its role in catalysis highlights its importance in metabolic processes, particularly in the formation of polyurethane foams and epoxy resins . The compound’s interactions with enzymes facilitate these reactions, impacting metabolic flux and metabolite levels.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. These interactions influence its localization and accumulation, ensuring its availability for catalysis . The compound’s distribution is crucial for its role in biochemical reactions.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. Targeting signals and post-translational modifications direct the compound to specific compartments or organelles, where it exerts its catalytic effects . Understanding its localization is essential for optimizing its use in biochemical applications.